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Compound of Interest

Compound Name: (1-~13~C)Aniline

Cat. No.: B101788 Get Quote

Technical Support Center: (1-13C)Aniline
This resource is designed for researchers, scientists, and drug development professionals,

providing essential information on the best practices for storing and handling (1-13C)Aniline.

The following troubleshooting guides and FAQs address specific issues to ensure safe and

effective experimentation. As the health and safety data for isotopically-labeled compounds are

generally assumed to be similar to their unlabeled counterparts, the following guidelines are

based on the known hazards of aniline.[1]

Quick Facts & Hazard Summary
(1-13C)Aniline is the isotopically labeled version of aniline, where one carbon atom is the 13C

isotope. It is a colorless to brownish, oily liquid that can darken when exposed to air or light.[2]

[3][4] It is primarily used in metabolic studies and as a synthetic intermediate.[5][6]
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Property Value

Chemical Name Aniline-1-13C

Synonyms (1-13C)Benzenamine, (1-13C)Phenylamine

CAS Number 18960-62-8[7]

Molecular Formula 13CC5H7N[7]

Molecular Weight 94.12 g/mol [7]

Appearance Colorless to yellow/brown oily liquid[2][3]

Primary Hazards
Toxic, suspected carcinogen and mutagen,

combustible[8][9][10]

GHS Hazard Classification Summary
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Hazard Class Category Hazard Statement

Acute Toxicity (Oral, Dermal,

Inhalation)
3

Toxic if swallowed, in contact

with skin or if inhaled.[10][11]

[12]

Serious Eye Damage 1
Causes serious eye damage.

[10][11][12]

Skin Sensitization 1
May cause an allergic skin

reaction.[10][11][12]

Germ Cell Mutagenicity 2
Suspected of causing genetic

defects.[10][11][12]

Carcinogenicity 2
Suspected of causing cancer.

[10][11][12]

Specific Target Organ Toxicity

(Repeated Exposure)
1

Causes damage to organs

(especially blood) through

prolonged or repeated

exposure.[5][10][11][12]

Hazardous to the Aquatic

Environment
1 Very toxic to aquatic life.[8][13]

Storage and Stability FAQs
Proper storage is critical to maintain the integrity of (1-13C)Aniline and ensure personnel

safety.

Q: What are the ideal storage conditions for (1-13C)Aniline?

A: To ensure stability and safety, (1-13C)Aniline should be stored under the following

conditions:
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Parameter Recommendation

Temperature 2-8°C[5][7][14]

Atmosphere Under an inert gas (e.g., Argon, Nitrogen).[14]

Container
Tightly closed in its original, light-resistant

container.[10][14][15]

Location
In a locked, designated, cool, dry, and well-

ventilated chemical storage cabinet.[11][15][16]

Protection Protect from light, air, and moisture.[4][9][14]

Incompatibles

Store separately from strong oxidizers, strong

acids, bases, and certain metals like iron and

zinc.[2][9][15][16]

Containment
Use secondary containment, such as a

polypropylene tub.[15]

Q: My (1-13C)Aniline has turned from colorless to a brown color. Is it still usable?

A: Aniline and its derivatives darken upon exposure to air and light due to oxidation.[2][4] While

slight discoloration is sometimes considered normal, it indicates potential degradation.[17]

Before use, it is highly recommended to assess the compound's purity to ensure it meets the

requirements of your experiment. For critical applications, using a fresh, unoxidized lot is

advisable.

Q: How should I store stock solutions of (1-13C)Aniline?

A: Aliquot stock solutions into single-use volumes to prevent degradation from repeated freeze-

thaw cycles.[4] For solutions in DMSO, store at -20°C for up to one month or -80°C for up to six

months, protected from light.[4] Aqueous solutions should be prepared fresh for immediate use.

[4]

Q: What container material is best for storing aniline and its solutions?

A: It is best to store aniline and its solutions in glass vials with tight-fitting caps.[4] Aniline can

attack some plastics, so using plastic containers for long-term storage is not recommended.[4]
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Handling and Personal Protective Equipment (PPE)
FAQs
Q: What engineering controls are required when working with (1-13C)Aniline?

A: All work with (1-13C)Aniline must be performed in a designated area with specific

engineering controls.[15] Confine all handling operations to a properly functioning and certified

laboratory chemical fume hood or a glove box.[9][15][18] A safety shower and eyewash station

must be easily accessible.[9]

Q: What is the correct PPE for handling (1-13C)Aniline?

A: A multi-layered approach to PPE is required due to the high toxicity of aniline.

PPE Category Specification

Hand Protection

Wear double gloves.[4] Recommended

materials include Butyl, Neoprene, Polyvinyl

alcohol (PVA), or Viton.[15]

Eye Protection
Chemical splash goggles and a full-face shield.

[4][15][16]

Body Protection

A fully buttoned lab coat, long pants, and

closed-toe shoes are mandatory.[9] An

impervious apron or coveralls may be required

for larger quantities.[16]

Respiratory

Required when vapors or aerosols may be

generated outside of a fume hood. Use requires

medical clearance and fit-testing under an

institutional respiratory protection program.[15]

Q: Can I use nitrile gloves?

A: Nitrile gloves are NOT recommended for prolonged contact with aniline as they offer

insufficient protection.[15] They may be used for splash protection as part of a double-gloving
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strategy, but the outer gloves should be of a more resistant material like butyl or neoprene.[9]

[15] Always check manufacturer-specific glove compatibility charts.

Q: What are the essential hygiene practices?

A: Strict hygiene is mandatory. Wash hands and skin thoroughly with soap and water after

handling.[9][11] Do not eat, drink, or smoke in any area where aniline is handled or stored.[10]

[11][13] Immediately remove and decontaminate any clothing that becomes soiled.[10][11][14]

Troubleshooting and Emergency Procedures
Troubleshooting Guide

Issue Possible Cause Recommended Solution

Compound Discoloration
Oxidation due to exposure to

air and/or light.[4]

Store under an inert

atmosphere and protect from

light.[14] Verify purity before

use in sensitive experiments.

Inconsistent Experimental

Results

Compound degradation;

improper handling or storage.

Use freshly prepared solutions.

[4] Re-verify storage conditions

and ensure handling protocols

are strictly followed under a

fume hood.

Precipitate in Stock Solution

Low solubility at storage

temperature; solvent

evaporation.

Allow the vial to warm to room

temperature before opening.

Briefly sonicate to redissolve.

Ensure the vial cap is sealed

tightly.

Emergency Procedures

Q: What should I do in case of a spill?

A: Immediate and proper decontamination is crucial. The response depends on the size of the

spill.
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Evacuate and Secure: Immediately evacuate all non-essential personnel from the area and

restrict access.[19]

Ventilate: Ensure the area is well-ventilated. If the spill is in a fume hood, keep it running.[19]

PPE: Before cleaning, don appropriate PPE, including a lab coat, double gloves, and

eye/face protection.[15][19] Respiratory protection may be necessary.[15]

Containment: For liquid spills, contain the spill using an inert absorbent material like

vermiculite, sand, or earth.[9][16][19]

Collection: Use non-sparking tools to collect the absorbed material into a labeled, sealed

container for hazardous waste.[4][16]

Decontamination: Wipe the spill area with a decontaminating solution (e.g., a dilute bleach

solution for aniline mustard can be adapted, but check institutional guidelines), followed by a

rinse with soap and water.[4]

Disposal: Dispose of all contaminated materials, including PPE, as hazardous waste.[8][15]

Q: What are the first aid measures for exposure?

A: Seek immediate medical attention in all cases of exposure.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 14 Tech Support

https://www.nj.gov/health/eoh/rtkweb/documents/fs/0135.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0135.pdf
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Aniline_2024-07-09.docx
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0135.pdf
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Aniline_2024-07-09.docx
https://ipo.rutgers.edu/rehs/sop/Aniline
https://www.technopharmchem.com/application/uploads/files/1559463691_ANILINE.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0135.pdf
https://www.benchchem.com/pdf/Aniline_mustard_storage_and_handling_best_practices.pdf
https://www.technopharmchem.com/application/uploads/files/1559463691_ANILINE.pdf
https://www.benchchem.com/pdf/Aniline_mustard_storage_and_handling_best_practices.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_4_Furan_2_yl_aniline_hydrochloride_A_Guide_for_Laboratory_Professionals.pdf
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Aniline_2024-07-09.docx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101788?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air and keep them at

rest. If breathing is difficult or has stopped,

provide artificial respiration or oxygen. Call a

physician immediately.[9][10][11]

Skin Contact

Immediately remove all contaminated clothing.

[10] Wash the affected skin with plenty of soap

and water for at least 15-30 minutes.[13][19]

Eye Contact

Immediately flush eyes with plenty of running

water for at least 15 minutes, holding eyelids

open.[11][19] Remove contact lenses if present

and easy to do.[11]

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water. Immediately call a poison center or

physician.[2][9][10]

Experimental Protocols and Workflows
Protocol 1: General Protocol for Handling and
Dispensing (1-13C)Aniline

Preparation:

Confirm the chemical fume hood is functioning correctly.

Don all required PPE (lab coat, double gloves, chemical goggles, face shield).

Place absorbent pads on the work surface inside the fume hood.

Assemble all necessary equipment (glass vials, syringes, pipettes, waste container).

Dispensing:

Allow the (1-13C)Aniline container to equilibrate to room temperature before opening to

prevent moisture condensation.
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If stored under an inert gas, prepare to backfill the container with inert gas after

dispensing.

Carefully uncap the container inside the fume hood.

Using a glass syringe or pipette, slowly withdraw the desired volume.

Dispense the liquid into the reaction vessel, touching the tip of the pipette or syringe to the

inner wall of the vessel to avoid splashing.

Post-Dispensing:

Securely recap the (1-13C)Aniline container, flushing with inert gas if necessary.

Clean any contaminated equipment immediately or place it in a designated container for

decontamination.

Wipe down the work surface.

Dispose of all contaminated disposables (pipette tips, pads) in the designated hazardous

waste container.[15]

Return the stock container to its proper storage location.[15]

Remove PPE and wash hands thoroughly.

Diagram: Workflow for Safe Handling of (1-13C)Aniline
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1. Preparation Phase

2. Handling Phase (in Fume Hood)

3. Post-Handling Phase

Don Required PPE

Verify Fume Hood Operation

Prepare Work Area

Equilibrate Container to RT

Dispense Chemical

Recap & Purge with Inert Gas

Dispose of Contaminated Items

Clean Work Area

Return Stock to Storage

Remove PPE & Wash Hands

Click to download full resolution via product page

Caption: A three-phase workflow for the safe handling of (1-13C)Aniline.
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Diagram: Spill Response Logical Workflow
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Caption: Decision workflow for responding to a minor vs. major aniline spill.

Disposal Guidelines
Q: How do I dispose of (1-13C)Aniline waste?

A: All (1-13C)Aniline waste, including contaminated materials, must be treated as hazardous

waste.[8][15]

Liquid Waste: Collect in a dedicated, compatible, and clearly labeled liquid hazardous waste

container.[8]

Solid Waste: Collect items like contaminated gloves, pipette tips, and absorbent pads in a

separate, clearly labeled solid hazardous waste container.[8]

Storage: Keep waste containers tightly sealed and store them in a designated, secure

secondary containment area away from incompatible materials.[8]

Pickup: Arrange for disposal through your institution's Environmental Health and Safety

(EHS) office or a licensed hazardous waste disposal company.[8][9][15] Under no

circumstances should aniline waste be disposed of down the drain or in regular trash.[8][15]

Q: Can I mix aniline waste with other solvent waste?

A: No. Do not mix (1-13C)Aniline waste with other waste streams unless explicitly permitted by

your institution's hazardous waste guidelines.[8] Co-mingling wastes can generate heat,

pressure, or other dangerous reactions.[15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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